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Compound of Interest

Compound Name: Arsenic pentoxide

Cat. No.: B151744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of arsenic pentoxide (As₂O₅), phosphorus

pentoxide (P₂O₅), and antimony pentoxide (Sb₂O₅), the highest oxides of the Group 15

elements. Understanding the distinct chemical, physical, and toxicological properties of these

compounds is crucial for their safe handling and application in research and development,

particularly in fields where their unique reactivities are harnessed, such as catalysis, materials

science, and pharmacology. This analysis is supported by a summary of key experimental data

and detailed protocols for property evaluation.

Comparative Overview of Physicochemical
Properties
The properties of pnictogen pentoxides exhibit clear periodic trends. As one descends Group

15 from phosphorus to arsenic to antimony, the increase in atomic size and metallic character

significantly influences the structure, acidity, and redox stability of their pentoxides. Phosphorus

pentoxide is a molecular solid and a powerful dehydrating agent, while arsenic pentoxide and

antimony pentoxide adopt more polymeric structures and exhibit stronger oxidizing properties.
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Property
Phosphorus
Pentoxide (P₂O₅)

Arsenic Pentoxide
(As₂O₅)

Antimony
Pentoxide (Sb₂O₅)

Molecular Formula P₄O₁₀[1][2] As₂O₅[3][4] Sb₂O₅[5][6]

Molar Mass 283.9 g/mol [1][7] 229.84 g/mol [3][8] 323.52 g/mol [9]

Appearance
White crystalline

solid/powder[1][7][10]

White, amorphous or

crystalline,

hygroscopic powder[8]

[11]

Yellow, powdery

solid[5][6]

Density 2.39 g/cm³[1][7] 4.32 g/cm³[3][12] 3.78 g/cm³[5][6]

Melting Point 340 °C (613 K)[1][7]
Decomposes at 315

°C (588 K)[3][4]

Decomposes at 380

°C (653 K)[5][6]

Boiling Point
360 °C (633 K)

(sublimes)[1][7]
N/A N/A

Water Solubility
Reacts violently

(hydrolyzes)[10][13]

65.8 g/100 mL at 20°C

(forms arsenic acid)[4]

0.3 g/100 mL (forms

hydrated oxide/colloid)

[5][6]

Hygroscopicity

Extremely

hygroscopic/deliquesc

ent[1][10]

Highly

hygroscopic/deliquesc

ent[3][4]

Occurs in hydrated

form[14]

Acidity of Hydrate

Phosphoric Acid

(H₃PO₄) - Medium-

strong acid

Arsenic Acid (H₃AsO₄)

- Weak acid

Antimonic Acid

(HSb(OH)₆) - Very

weak

acid/amphoteric[15]

Primary Hazard

Corrosive, severe

burns upon contact

with water[7][10]

Extremely toxic,

carcinogen[3][12]

Potential carcinogen,

lower toxicity than

As₂O₅[15]

Structural and Chemical Reactivity Trends
The structural and chemical characteristics of these oxides are directly linked to their position in

the periodic table.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://byjus.com/chemistry/phosphorus-pentoxide-p2o5/
https://testbook.com/chemistry/phosphorus-pentoxide-p2o5
https://grokipedia.com/page/Arsenic_pentoxide
https://en.wikipedia.org/wiki/Arsenic_pentoxide
https://www.linhaigroups.com/products/Compound/inorganic-compounds/Other-compounds/Antimony-pentoxide.html
https://en.wikipedia.org/wiki/Antimony_pentoxide
https://byjus.com/chemistry/phosphorus-pentoxide-p2o5/
https://www.vedantu.com/chemistry/phosphorus-pentoxide
https://grokipedia.com/page/Arsenic_pentoxide
https://pubchem.ncbi.nlm.nih.gov/compound/Arsenic-pentoxide
https://pubchem.ncbi.nlm.nih.gov/compound/Antimony-pentoxide
https://byjus.com/chemistry/phosphorus-pentoxide-p2o5/
https://www.vedantu.com/chemistry/phosphorus-pentoxide
https://www.nbinno.com/article/other-organic-chemicals/phosphorus-pentoxide-deep-dive-properties-handling
https://pubchem.ncbi.nlm.nih.gov/compound/Arsenic-pentoxide
https://www.cdc.gov/niosh/ershdb/emergencyresponsecard_29750020.html
https://www.linhaigroups.com/products/Compound/inorganic-compounds/Other-compounds/Antimony-pentoxide.html
https://en.wikipedia.org/wiki/Antimony_pentoxide
https://byjus.com/chemistry/phosphorus-pentoxide-p2o5/
https://www.vedantu.com/chemistry/phosphorus-pentoxide
https://grokipedia.com/page/Arsenic_pentoxide
https://cameochemicals.noaa.gov/chemical/2528
https://www.linhaigroups.com/products/Compound/inorganic-compounds/Other-compounds/Antimony-pentoxide.html
https://en.wikipedia.org/wiki/Antimony_pentoxide
https://byjus.com/chemistry/phosphorus-pentoxide-p2o5/
https://www.vedantu.com/chemistry/phosphorus-pentoxide
https://grokipedia.com/page/Arsenic_pentoxide
https://en.wikipedia.org/wiki/Arsenic_pentoxide
https://www.linhaigroups.com/products/Compound/inorganic-compounds/Other-compounds/Antimony-pentoxide.html
https://en.wikipedia.org/wiki/Antimony_pentoxide
https://byjus.com/chemistry/phosphorus-pentoxide-p2o5/
https://www.vedantu.com/chemistry/phosphorus-pentoxide
https://www.nbinno.com/article/other-organic-chemicals/phosphorus-pentoxide-deep-dive-properties-handling
http://www.sciencemadness.org/smwiki/index.php/Phosphorus_pentoxide
https://en.wikipedia.org/wiki/Arsenic_pentoxide
https://www.linhaigroups.com/products/Compound/inorganic-compounds/Other-compounds/Antimony-pentoxide.html
https://en.wikipedia.org/wiki/Antimony_pentoxide
https://byjus.com/chemistry/phosphorus-pentoxide-p2o5/
https://www.nbinno.com/article/other-organic-chemicals/phosphorus-pentoxide-deep-dive-properties-handling
https://grokipedia.com/page/Arsenic_pentoxide
https://en.wikipedia.org/wiki/Arsenic_pentoxide
http://www.anronchemical.com/antimony-pentoxide.html
https://cymitquimica.com/cas/1314-60-9/
https://www.vedantu.com/chemistry/phosphorus-pentoxide
https://www.nbinno.com/article/other-organic-chemicals/phosphorus-pentoxide-deep-dive-properties-handling
https://grokipedia.com/page/Arsenic_pentoxide
https://cameochemicals.noaa.gov/chemical/2528
https://cymitquimica.com/cas/1314-60-9/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Group 15 Trend (P → As → Sb)

Property Changes

Phosphorus (P)

Arsenic (As) Metallic Character Increases

Down the Group

Antimony (Sb) Acidity of Pentoxide Hydrate Decreases Oxidizing Strength of Pentoxide Increases

Arsenate Interference

Glyceraldehyde-3-Phosphate

1,3-Bisphosphoglycerate

  + Pi
GAPDH

1-Arsenato-3-phospho-
glycerate (Unstable)

  + Arsenate
GAPDH

Phosphoglycerate
Kinase

ATP

  + ADP

Arsenate (AsO₄³⁻)

Spontaneous
Hydrolysis

ATP Generation
Bypassed
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Start

Prepare 0.1 M
Acid Solution

Calibrate pH Meter
(pH 4, 7, 10)

Titrate with 0.1 M NaOH
Record (Volume, pH)

Plot pH vs. Volume NaOH

Identify Half-Equivalence
Point(s)

Determine pKa
(pH at Half-Equivalence)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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